![molecular formula C17H18N2O2S B5719221 N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide](/img/structure/B5719221.png)
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide
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Overview
Description
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide, also known as DTCM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DTCM is a thioamide derivative that has been synthesized through a multi-step process, and its unique structure makes it an interesting compound for further investigation.
Scientific Research Applications
N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide has been investigated for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that this compound may be a potential anti-cancer agent. Additionally, this compound has been investigated for its anti-inflammatory properties, and it has been shown to reduce inflammation in animal models of inflammatory diseases.
Mechanism of Action
The mechanism of action of N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes that are involved in cell growth and inflammation. This compound has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling pathways that regulate cell growth and differentiation. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to reduce tumor growth and inflammation, and it has been suggested that this compound may have potential therapeutic applications in cancer and inflammatory diseases. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide in lab experiments is its potential therapeutic applications in cancer and inflammatory diseases. Additionally, this compound has been shown to have low toxicity in animal models, which makes it a promising compound for further investigation. However, one limitation of using this compound in lab experiments is its low solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide. One area of interest is the development of more efficient synthesis methods to produce this compound in larger quantities. Additionally, further investigation into the mechanism of action of this compound may provide insights into its potential therapeutic applications. Finally, more studies are needed to investigate the potential side effects of this compound and its safety in humans.
Synthesis Methods
The synthesis of N-{[(2,5-dimethylphenyl)amino]carbonothioyl}-4-methoxybenzamide involves a multi-step process that includes the reaction of 2,5-dimethylaniline with carbon disulfide to form 2,5-dimethylphenyl isothiocyanate. This intermediate compound is then reacted with 4-methoxybenzoyl chloride in the presence of a base to produce this compound. The synthesis of this compound has been optimized to improve yield and purity, and various methods have been developed to produce this compound in large quantities.
properties
IUPAC Name |
N-[(2,5-dimethylphenyl)carbamothioyl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c1-11-4-5-12(2)15(10-11)18-17(22)19-16(20)13-6-8-14(21-3)9-7-13/h4-10H,1-3H3,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNEKDFPQCQRKOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=S)NC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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